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Compound of Interest

Compound Name: Carbomer 934

Cat. No.: B3427536 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of the core physicochemical

properties of Carbomer 934 for researchers, scientists, and drug development professionals.

Carbomer 934, a high molecular weight polymer of acrylic acid cross-linked with allyl ethers of

sucrose, is a versatile excipient widely utilized in the pharmaceutical and cosmetic industries

for its thickening, suspending, and emulsifying properties.[1][2] This document details its key

characteristics, provides experimental protocols for its analysis, and includes visualizations to

illustrate fundamental mechanisms and workflows.

Core Physicochemical Properties
Carbomer 934 is a synthetic, white, fluffy, and hygroscopic powder.[2][3] It is an acidic polymer

with a pKa of approximately 6.0 ± 0.5.[4] While it does not dissolve in water in the traditional

sense, it swells significantly in water and other polar solvents to form a viscous gel or

dispersion upon neutralization.[2] This swelling is a result of its three-dimensionally cross-linked

microgel structure.[2]

Quantitative Data Summary
The following tables summarize the key quantitative physicochemical properties of Carbomer
934, compiled from various technical sources.
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General Properties Value References

Appearance White, fluffy powder [5]

Molecular Formula (C₃H₄O₂)n [5]

Molecular Weight
Variable, high molecular weight

polymer (approx. 3,000,000)
[1][6]

pKa 6.0 ± 0.5 [4]

Density 1.2 g/mL at 25 °C [7]

pH of 0.5% aqueous

dispersion
2.7 - 3.5 [4]

Moisture Content ≤ 2.0% [4]

Quality Control

Specifications
Value References

Carboxylic Acid (-COOH)

Content
56.0% - 68.0% (on dried basis) [1][2][8]

Viscosity (0.5% neutralized

aqueous dispersion)
30,500 - 39,400 mPa·s [1][6][8]

Primary Particle Size ~0.2 µm in diameter [2]

Flocculated Powder Particle

Size
2-7 µm in diameter [2]

Mechanism of Action: pH-Dependent Thickening
The primary functional characteristic of Carbomer 934 is its ability to thicken solutions in a pH-

dependent manner. In an acidic aqueous dispersion, the polymer chains remain in a coiled

conformation. Upon neutralization with a suitable base (e.g., sodium hydroxide,

triethanolamine), the carboxylic acid groups ionize, leading to electrostatic repulsion between

the now negatively charged carboxylate groups. This repulsion causes the polymer chains to
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uncoil and expand, resulting in a significant increase in the viscosity of the medium and the

formation of a gel.

Acidic Conditions (Low pH) Neutralization Neutral/Alkaline Conditions (High pH)

Carbomer 934
(Coiled State)

Addition of Base
(e.g., NaOH, TEA)

Ionized Carbomer 934
(Uncoiled & Swollen State)

Ionization of
-COOH groups Viscous Gel Formation

Electrostatic
Repulsion

Click to download full resolution via product page

pH-Dependent Thickening Mechanism of Carbomer 934.

Experimental Protocols
Detailed methodologies for the characterization of Carbomer 934 are crucial for reproducible

research and quality control.

Preparation of a Neutralized Carbomer 934 Gel (0.5%
w/v)
This protocol outlines the standard procedure for preparing a neutralized aqueous gel of

Carbomer 934.

Dispersion: Slowly and carefully sprinkle 2.5 g of Carbomer 934 powder into a vortex of 500

mL of purified water in a 1000 mL beaker, stirring continuously at approximately 1000 ± 10

rpm. The stirrer shaft should be positioned at a 60° angle to one side of the beaker with the

propeller near the bottom to ensure efficient dispersion and minimize clumping.[9]

Hydration: Continue stirring until the polymer is fully dispersed and allow the solution to

stand to ensure complete hydration of the polymer particles.

Neutralization: While stirring at 300 ± 25 rpm, slowly add a neutralizing agent, such as a

sodium hydroxide solution (e.g., 18% w/v) or triethanolamine, dropwise.[10]
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Gel Formation: Monitor the pH of the dispersion. As the pH approaches the range of 7.3-7.8,

a significant increase in viscosity will occur, and a clear gel will form.[11]

Final pH Adjustment: Carefully adjust the pH to the desired level. If the pH exceeds 7.8, the

gel should be discarded.[9]

Start: Prepare 0.5% Carbomer 934 Gel

1. Disperse Carbomer 934 in Water
(1000 rpm)

2. Allow for Complete Hydration

3. Neutralize with Base
(e.g., NaOH) while stirring (300 rpm)

4. Monitor pH

Significant Viscosity Increase
& Gel Formation

pH approaching
neutral

5. Final pH Adjustment
(Target: 7.3-7.8)

End: Homogeneous Gel

pH is 7.3-7.8

Discard Gel

pH > 7.8
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Experimental Workflow for Carbomer 934 Gel Preparation.

Viscosity Measurement
The viscosity of a neutralized Carbomer 934 dispersion is a critical quality parameter.

Sample Preparation: Prepare a 0.5% neutralized Carbomer 934 gel as described above.

Equilibration: Place the beaker containing the neutralized gel in a 25 ± 0.1 °C water bath for

1 hour.[11]

Instrumentation: Use a rotational viscometer (e.g., Brookfield type) equipped with a suitable

spindle. For high-viscosity gels, a T-bar spindle may be appropriate.

Measurement: Immerse the spindle into the center of the gel to the specified depth.

Data Acquisition: Operate the viscometer at a specified rotational speed (e.g., 20 rpm) and

allow the reading to stabilize before recording the viscosity in millipascal-seconds (mPa·s).[5]

Carboxylic Acid Content Assay
The percentage of carboxylic acid groups is determined by titration.

Sample Preparation: Accurately weigh a sample of Carbomer 934 that has been previously

dried in a vacuum at 80 °C for 1 hour.[1]

Dispersion: Disperse the dried sample in purified water.

Titration: Titrate the dispersion with a standardized solution of sodium hydroxide (e.g., 0.1 N).

Endpoint Determination: Determine the endpoint of the titration potentiometrically.[1]

Calculation: Calculate the percentage of carboxylic acid groups based on the volume of

sodium hydroxide solution consumed.

Particle Size Analysis
The particle size of Carbomer 934 can be determined in its dry powder form or as a dispersion.
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Sieve Analysis (for flocculated powder): A known weight of the powder is passed through a

series of sieves with decreasing mesh size using a mechanical shaker. The weight of the

powder retained on each sieve is measured to determine the particle size distribution.

Dynamic Light Scattering (DLS) (for primary particles in dispersion): A dilute aqueous

dispersion of Carbomer 934 is prepared. DLS measures the fluctuations in scattered light

intensity due to the Brownian motion of the particles to determine their hydrodynamic radius.

[12]

Swelling Index Determination
The swelling index quantifies the increase in volume of Carbomer 934 upon hydration.

Initial Volume/Weight: A known mass of Carbomer 934 powder is placed in a graduated

cylinder, and its initial volume is recorded.

Hydration: A suitable solvent (e.g., purified water) is added, and the powder is allowed to

swell until equilibrium is reached.

Final Volume/Weight: The final volume of the swollen gel is recorded. Alternatively, for

gravimetric analysis, the swollen gel is separated from excess solvent and weighed.[9]

Calculation: The swelling index is calculated as the ratio of the increase in volume or weight

to the initial volume or weight.[9]

Quality Control Workflow
A typical quality control workflow for Carbomer 934 raw material involves a series of tests to

ensure it meets pharmacopeial standards.
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Quality Control Workflow for Carbomer 934.

Safety and Handling
Carbomer 934 is considered to have a low potential for skin irritation and sensitization.[13][14]

Acute oral toxicity studies in animals have shown low toxicity when ingested.[13] However, as
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with any fine powder, inhalation of dust should be avoided, and appropriate personal protective

equipment should be worn during handling.[15] Carbomer 934 is a stable material but is

hygroscopic and should be stored in tight containers.[3] Exposure to excessive temperatures

can lead to discoloration and reduced stability.[3] Aqueous dispersions are susceptible to

microbial growth and may require the addition of a preservative.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. scribd.com [scribd.com]

3. phexcom.com [phexcom.com]

4. researchgate.net [researchgate.net]

5. benchchem.com [benchchem.com]

6. opendata.uni-halle.de [opendata.uni-halle.de]

7. iajps.com [iajps.com]

8. researchgate.net [researchgate.net]

9. researchgate.net [researchgate.net]

10. ijlret.com [ijlret.com]

11. scribd.com [scribd.com]

12. Formulation and Characterization of Carbopol-934 Based Kojic Acid-Loaded Smart
Nanocrystals: A Solubility Enhancement Approach [mdpi.com]

13. Effects of Carbopol® 934 proportion on nanoemulsion gel for topical and transdermal
drug delivery: a skin permeation study - PMC [pmc.ncbi.nlm.nih.gov]

14. ginhong.com [ginhong.com]

15. scribd.com [scribd.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.scribd.com/document/842190523/carbomer-use
https://www.benchchem.com/product/b3427536?utm_src=pdf-body
http://www.phexcom.com/Content/pdf/Carbomer.pdf
http://www.phexcom.com/Content/pdf/Carbomer.pdf
http://www.phexcom.com/Content/pdf/Carbomer.pdf
https://www.benchchem.com/product/b3427536?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Technical_Guide_Physicochemical_Properties_of_Carbomer_934.pdf
https://www.scribd.com/document/896120078/Carbomer-934P
http://www.phexcom.com/Content/pdf/Carbomer.pdf
https://www.researchgate.net/publication/239599396_Rheological_Properties_of_Carbomer_Dispersions
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Carbomer_934.pdf
https://opendata.uni-halle.de/bitstream/1981185920/9510/1/prom.pdf
https://www.iajps.com/wp-content/uploads/2022/06/44.IAJPS44062022.pdf
https://www.researchgate.net/publication/51881426_Qualitative_analysis_of_controlled_release_ciprofloxacincarbopol_934_mucoadhesive_suspension
https://www.researchgate.net/post/How_to_measure_the_degree_of_swelling_of_carbomer_powder
http://www.ijlret.com/Papers/Vol-1-issue-6/4-A178.pdf
https://www.scribd.com/document/896120071/Carbomer-934
https://www.mdpi.com/2073-4360/14/7/1489
https://www.mdpi.com/2073-4360/14/7/1489
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5108606/
https://ginhong.com/carbomer-mixer-carbopol-gel-preparation/
https://www.scribd.com/document/842190523/carbomer-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Carbomer 934: An In-Depth Physicochemical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3427536#carbomer-934-physicochemical-properties-
for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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